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Compound of Interest

Compound Name: Freon-11

Cat. No.: B1174993

Freon-11 (Trichlorofluoromethane, CFC-11) is a colorless, volatile liquid with a faint, sweetish
odor.[1] As an ozone-depleting substance, its handling and disposal are strictly regulated to
protect public health and the environment.[1] Researchers, scientists, and drug development
professionals must adhere to proper disposal procedures to ensure safety and compliance with
federal, state, and local regulations.[1]

Immediate Safety and Handling

Overexposure to Freon-11 can cause dizziness, loss of concentration, and at higher levels,
central nervous system depression and cardiac arrhythmia.[1] Vapors can displace air, leading
to asphyxiation in confined spaces.[1] It is crucial to handle Freon-11 in a well-ventilated area,
preferably with local exhaust at filling zones and where leakage is probable.[1] Always wear
recommended personal protective equipment, including eye and skin protection.[1]

Storage:

Store in a cool, well-ventilated area with low fire risk.[1]

Keep containers tightly closed and properly labeled.[1][2]

Protect containers from physical damage.[1]

Avoid storing in subsurface locations.[1]
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Disposal Plan for Freon-11 and Contaminated
Materials

Under no circumstances should Freon-11 or other hazardous wastes be discharged into the
environment.[2] The U.S. Environmental Protection Agency (EPA) regulates the disposal of
refrigerants like Freon-11 under Section 608 of the Clean Air Act (40 CFR Part 82, Subpart F).

[11[3]
For Unused or Excess Freon-11:
e Do Not Vent: Itis illegal to intentionally vent refrigerants into the atmosphere.[4][5]

e Recovery: The primary method for disposal is recovery, followed by recycling or reclamation.
[6][7] This must be performed by an EPA-certified technician using certified recovery
equipment.[3]

e Hazardous Waste Disposal: Treat the collected Freon-11 as hazardous waste. It must be
disposed of through a licensed hazardous waste disposal contractor.[8]

For Equipment Containing Freon-11 (e.g., old refrigerators, freezers):

» Certified Technician: A certified refrigeration technician must remove the refrigerant before
the equipment is disposed of.[9]

o Documentation: The final person in the disposal chain (e.g., scrap metal recycler) is
responsible for ensuring the refrigerant has been recovered and must maintain a signed
statement from the person who recovered it.[3]

For Spills and Contaminated Labware:

o Small Spills: For small spills, absorb the material with a chemical spill absorbent. Place the
used absorbent into closed, DOT-approved containers for disposal.[1]

o Large Spills: For large spills, pump the material into appropriate containers.[1]

o Cleanup: After visible traces are removed, thoroughly wet vacuum the area. Do not flush into
the sewer.[1]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1174993?utm_src=pdf-body
https://www.benchchem.com/product/b1174993?utm_src=pdf-body
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/product/b1174993?utm_src=pdf-body
https://refrigerants.com/wp-content/uploads/2019/12/SDS-R11.pdf
https://www.epa.gov/section608/stationary-refrigeration-safe-disposal-requirements
https://www.benchchem.com/product/b1174993?utm_src=pdf-body
https://www.epa.gov/sites/default/files/documents/ConstrAndDemo_EquipDisposal.pdf
https://www.epa.gov/section608
https://www.wilhelmsen.com/globalassets/ships-service/refrigeration-solutions/documents/refrigerant-handling-guide-062020.pdf
https://carboncontainmentlab.org/documents/draft-methodology-for-recovery-and-destruction-of-hydrofluorocarbons-in-article-5-countries_v2.1.pdf
https://www.epa.gov/section608/stationary-refrigeration-safe-disposal-requirements
https://www.benchchem.com/product/b1174993?utm_src=pdf-body
https://www.airgas.com/msds/001052.pdf
https://www.benchchem.com/product/b1174993?utm_src=pdf-body
https://ehss.syr.edu/wp-content/uploads/2018/10/Decommissioning-Lab-Fridge-or-Freezer-Guidance-Document.pdf
https://www.epa.gov/section608/stationary-refrigeration-safe-disposal-requirements
https://refrigerants.com/wp-content/uploads/2019/12/SDS-R11.pdf
https://refrigerants.com/wp-content/uploads/2019/12/SDS-R11.pdf
https://refrigerants.com/wp-content/uploads/2019/12/SDS-R11.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

» Contaminated Items: Chemically contaminated labware, such as glassware, pipette tips, and
sharps, should be collected in a puncture-proof container and disposed of as hazardous
waste.[2] Triple-rinse empty containers and collect the rinsate as chemical waste.[2]

Quantitative Data Summary

Parameter Value/information Source
Reportable Quantity (RQ) 5000 Ibs [1]
Boiling Point 74.5°F [1]
Decomposition Temperature >250°C [1]

Ozone Depleting Potential

(ODP) ! o]

Experimental Protocols

While specific experimental protocols for the chemical neutralization of Freon-11 in a
laboratory setting are not commonly available due to its stability, the primary and regulated
method of disposal is through recovery and subsequent destruction by approved technologies.
If you choose to send recovered ODS refrigerant for destruction, the ODS shipment must be
sent to a destruction facility which uses one of the following destruction technologies: liquid
injection incineration, reactor cracking, gaseous/fume oxidation, rotary kiln incineration, cement
kiln, or radio frequency plasma.[4]

Freon-11 Disposal Workflow
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Caption: Logical workflow for the proper disposal of Freon-11 from a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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